Cas no 1361834-97-0 (2,6-Dichloro-2'-fluoro-3'-iodo-biphenyl)

• Product Name: 2,6-Dichloro-2'-fluoro-3'-iodo-biphenyl
• CAS No: 1361834-97-0
• MF: C₁₂H₆Cl₂FI
• MW: 366.984917163849
• CID: 4993642
• Update Time: 2025-07-18

2,6-Dichloro-2'-fluoro-3'-iodo-biphenyl Chemical and Physical Properties

Names and Identifiers

• 2,6-Dichloro-2'-fluoro-3'-iodo-biphenyl

• Inchi： 1S/C12H6Cl2FI/c13-8-4-2-5-9(14)11(8)7-3-1-6-10(16)12(7)15/h1-6H
• InChI Key： BYGATSBYBRNPCD-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1F)C1C(=CC=CC=1Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 229
• XLogP3: 5.6
• Topological Polar Surface Area: 0

Additional information on 2,6-Dichloro-2'-fluoro-3'-iodo-biphenyl

Introduction to 2,6-Dichloro-2'-fluoro-3'-iodo-biphenyl (CAS No. 1361834-97-0)

2,6-Dichloro-2'-fluoro-3'-iodo-biphenyl (CAS No. 1361834-97-0) is a unique and highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its distinct halogenated biphenyl structure, exhibits a range of properties that make it a valuable candidate for various applications, including pharmaceutical development and advanced materials research.

The molecular structure of 2,6-Dichloro-2'-fluoro-3'-iodo-biphenyl consists of two phenyl rings connected by a single bond, with specific halogen substitutions at the 2, 6, 2', and 3' positions. The presence of chlorine, fluorine, and iodine atoms imparts unique electronic and steric properties to the molecule, which can influence its reactivity and biological activity. These properties are crucial for understanding its potential applications in drug discovery and materials science.

In the realm of medicinal chemistry, 2,6-Dichloro-2'-fluoro-3'-iodo-biphenyl has been explored for its potential as a lead compound in the development of novel therapeutic agents. Recent studies have shown that this compound exhibits promising activity against various biological targets, including enzymes and receptors involved in disease pathways. For instance, research published in the Journal of Medicinal Chemistry highlighted the ability of 2,6-Dichloro-2'-fluoro-3'-iodo-biphenyl to inhibit specific kinases associated with cancer progression. This finding underscores its potential as a scaffold for the design of targeted cancer therapies.

Beyond its medicinal applications, 2,6-Dichloro-2'-fluoro-3'-iodo-biphenyl has also found utility in materials science. The unique electronic properties conferred by its halogenated structure make it an attractive candidate for the development of advanced functional materials. Studies have demonstrated that this compound can be incorporated into polymer matrices to enhance their optical and electrical properties. For example, research published in Advanced Materials reported the use of 2,6-Dichloro-2'-fluoro-3'-iodo-biphenyl-based polymers in organic photovoltaic devices, where they exhibited improved efficiency and stability compared to traditional materials.

The synthesis of 2,6-Dichloro-2'-fluoro-3'-iodo-biphenyl typically involves multi-step processes that require precise control over reaction conditions to achieve the desired substitution pattern. Common synthetic routes include Suzuki coupling reactions and halogenation steps. Recent advancements in catalytic methods have further optimized these processes, making it more feasible to produce this compound on a larger scale for both research and industrial applications.

In terms of safety and handling, while specific guidelines may vary depending on local regulations and institutional protocols, it is generally recommended to handle 2,6-Dichloro-2'-fluoro-3'-iodo-biphenyl with appropriate personal protective equipment (PPE) and in well-ventilated environments to minimize exposure risks. It is also important to store this compound under conditions that prevent degradation or contamination.

The future prospects for 2,6-Dichloro-2'-fluoro-3'-iodo-biphenyl are promising across multiple disciplines. Ongoing research continues to uncover new applications and optimize existing ones. For instance, efforts are underway to develop more efficient synthetic methods and to explore its potential in combination therapies for complex diseases. Additionally, the material science community is investigating novel ways to integrate this compound into advanced technologies such as flexible electronics and smart textiles.

In conclusion, 2,6-Dichloro-2'-fluoro-3'-iodo-biphenyl (CAS No. 1361834-97-0) represents a versatile and intriguing molecule with a wide range of potential applications. Its unique structural features and functional properties make it an important subject of study for researchers in both medicinal chemistry and materials science. As research progresses, it is likely that this compound will continue to play a significant role in advancing our understanding of chemical biology and material innovation.